Cas no 1871833-12-3 (Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]-)

• Product Name: Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]-
• CAS No: 1871833-12-3
• MF: C₁₀H₂₁ClS
• MW: 208.791741132736
• CID: 5283804
• Update Time: 2025-07-23

Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]-

• Inchi： 1S/C10H21ClS/c1-5-9(8-11)6-7-12-10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： ODXTZRWEMPJNTK-UHFFFAOYSA-N
• SMILES： C(SC(C)(C)C)CC(CCl)CC

Additional information on Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]-

Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- (CAS No. 1871833-12-3): A Comprehensive Overview in Modern Chemical Research

Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]-, identified by its CAS number 1871833-12-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates a chloromethyl group and a tert-butylthio moiety, which contribute to its reactivity and utility in multiple synthetic pathways.

The< strong>chloromethyl group in this compound is particularly noteworthy for its ability to participate in nucleophilic addition reactions, making it a valuable building block for the construction of more complex molecules. This property has been exploited in the development of novel pharmaceutical agents, where such functional groups are often employed to enhance binding affinity and metabolic stability. Furthermore, the presence of the< strong>tert-butylthio group provides steric hindrance and electronic modulation, which can influence the overall reactivity and selectivity of the compound during synthetic transformations.

In recent years, there has been a growing interest in the application of< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- in the synthesis of bioactive peptides and small molecules. The chloromethyl functionality allows for facile coupling with amino groups, enabling the formation of amide bonds that are crucial for peptide assembly. This has opened up new avenues for drug discovery, particularly in the development of peptidomimetics and protease inhibitors. Additionally, the tert-butylthio group can be further modified through oxidation or reduction reactions, providing additional synthetic handles for constructing more intricate molecular architectures.

The< strong>CAS number 1871833-12-3 serves as a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature is essential for compliance with regulatory requirements and for facilitating collaboration across different scientific disciplines. The compound's structural uniqueness also makes it a subject of interest for computational chemistry studies, where molecular modeling techniques are used to predict its behavior in various chemical environments.

Recent advancements in synthetic methodologies have further highlighted the importance of< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- in drug development. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the molecule, expanding its synthetic utility. These reactions often proceed with high efficiency and selectivity, making them attractive for large-scale production. Moreover, green chemistry principles have been integrated into the synthesis of this compound, with efforts focused on minimizing waste and reducing hazardous byproducts.

The pharmaceutical industry has also explored the use of< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- as a precursor for more complex drug candidates. By leveraging its reactive sites, researchers have been able to develop novel compounds with improved pharmacokinetic properties. For example, derivatives of this molecule have shown promise as kinase inhibitors and antiviral agents. The ability to fine-tune its structure through strategic functionalization has allowed for the optimization of drug-like characteristics such as solubility, bioavailability, and target specificity.

In academic research, this compound has been utilized as a model system to study reaction mechanisms and develop new synthetic strategies. Its unique reactivity profile provides insights into how different functional groups interact within a molecular framework. Such studies not only advance our understanding of organic chemistry but also contribute to the development of innovative methodologies that can be applied to other areas of chemical research.

The industrial applications of< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its versatility as a building block has made it valuable in the synthesis of pesticides and herbicides that exhibit enhanced efficacy and environmental compatibility. By incorporating principles of sustainable chemistry into its production process, manufacturers are able to meet growing demands for eco-friendly solutions without compromising on performance.

The future prospects for< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- are promising as new research continues to uncover its potential applications. Advances in biocatalysis and flow chemistry are expected to further streamline its synthesis while improving yield and purity. Additionally,< strong>CAS number 1871833-12-3-based libraries may be developed for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

In conclusion,< strong>Pentane, 3-(chloromethyl)-1-[(1,1-dimethylethyl)thio]- (CAS No. 1871833-12-3) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span across multiple industries including pharmaceuticals、agrochemicals，and specialty chemicals，making it an indispensable tool for researchers seeking innovative solutions to complex challenges。As scientific understanding continues to evolve，this compound will undoubtedly play an increasingly important role in shaping future developments within these fields。